Cas no 1341750-41-1 (Acetonitrile, 2-[(2,4-dimethylphenyl)sulfinyl]-)

• Product Name: Acetonitrile, 2-[(2,4-dimethylphenyl)sulfinyl]-
• CAS No: 1341750-41-1
• Molecular Formula: C₁₀H₁₁NOS
• Molecular Weight: 193.265441179276
• CID: 5265679

Acetonitrile, 2-[(2,4-dimethylphenyl)sulfinyl]- Properties

Names and Identifiers

• 2-(2,4-dimethylbenzenesulfinyl)acetonitrile
• 2-(2,4-dimethylphenyl)sulfinylacetonitrile
• Acetonitrile, 2-[(2,4-dimethylphenyl)sulfinyl]-

• InChIKey： GTRPXEZNRVWNPA-UHFFFAOYSA-N
• Inchi： 1S/C10H11NOS/c1-8-3-4-10(9(2)7-8)13(12)6-5-11/h3-4,7H,6H2,1-2H3
• SMILES： S(CC#N)(C1C=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 13
• Complexity: 243
• XLogP3: 1.7
• Topological Polar Surface Area: 60.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides